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Compound of Interest

Compound Name: 16-Mercapto-1-hexadecanol

Cat. No.: B051818 Get Quote

16-Mercapto-1-hexadecanol (CAS No. 114896-32-1) is a bifunctional long-chain alkanethiol

that has become a cornerstone molecule in the fields of surface science, nanotechnology, and

bio-interfacial engineering.[1] Its structure, comprising a 16-carbon alkyl chain with a thiol (-SH)

group at one end and a hydroxyl (-OH) group at the other, provides a unique toolkit for the

precise chemical modification of noble metal surfaces, particularly gold. The thiol group serves

as a robust anchor, forming a strong, covalent-like bond with gold, which drives the

spontaneous formation of highly ordered, single-molecule-thick films known as self-assembled

monolayers (SAMs).[2][3] The terminal hydroxyl group remains exposed at the monolayer-air or

monolayer-liquid interface, presenting a versatile chemical handle for subsequent molecular

immobilization, making it an invaluable platform for developing biosensors, drug delivery

systems, and tools for fundamental biological studies.[1][4] This guide provides a

comprehensive technical overview for researchers, scientists, and drug development

professionals, detailing the core principles, experimental protocols, and advanced applications

of this versatile molecule.

Core Physicochemical & Safety Profile
The utility of 16-Mercapto-1-hexadecanol is rooted in its distinct molecular structure and

properties. Understanding these characteristics is fundamental to its successful application in

research and development.
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Property Value Source(s)

CAS Number 114896-32-1 [1][5][6]

Molecular Formula C₁₆H₃₄OS [1][5][7]

Molecular Weight 274.51 g/mol [1][6][7]

Synonyms
16-Mercaptohexadecan-1-ol,

16-Sulfanylhexadecan-1-ol
[1][5]

Boiling Point 382.4°C at 760 mmHg [5]

Density 0.902 g/cm³ [5]

Flash Point 185.1°C [5]

Long Term Storage
2°C - 8°C, keep container well

closed
[1][7]

Safety & Handling Information
As with any laboratory chemical, proper handling is crucial. 16-Mercapto-1-hexadecanol is
classified with specific hazards that require appropriate safety measures.

Hazard Statement Description GHS Classification Source(s)

H315 Causes skin irritation Skin Irrit. 2 [8]

H319
Causes serious eye

irritation
Eye Irrit. 2 [8]

H335
May cause respiratory

irritation
STOT SE 3 [8]

Core Handling Protocol:

Ventilation: Handle in a well-ventilated place, such as a chemical fume hood, to avoid

formation and inhalation of aerosols or dust.[9]
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Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-

impermeable gloves, and safety goggles or a face shield.[9][10]

First Aid (Inhalation): If inhaled, move the victim to fresh air. If breathing is difficult, administer

oxygen.[9]

First Aid (Skin Contact): Take off contaminated clothing immediately and wash the affected

area with soap and plenty of water.[9]

First Aid (Eye Contact): Rinse cautiously with pure water for at least 15 minutes and consult

a doctor.[9]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][9]

The Foundation: Self-Assembled Monolayers
(SAMs)
The primary application of 16-Mercapto-1-hexadecanol is in the formation of SAMs. This

process is a powerful "bottom-up" nanofabrication technique that is both simple and robust.

Causality: The Thiol-Gold Interaction
The spontaneous assembly of alkanethiols on gold is driven by the strong, specific affinity

between the sulfur atom of the thiol group and the gold surface. This interaction, often

described as a covalent Au-S bond, is the anchor for the monolayer.[3] The long alkyl chains

(the C16 backbone) then pack tightly together due to van der Waals forces, leading to a quasi-

crystalline, ordered structure.[3] This process is thermodynamically favorable and results in a

densely packed, stable monolayer that effectively modifies the surface properties of the gold

substrate.
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Alkanethiol Solution

Self-Assembly on Surface

HS-(CH₂)₁₅-CH₂OH

Gold (Au) Substrate
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Adsorption

HS-(CH₂)₁₅-CH₂OH HS-(CH₂)₁₅-CH₂OH

Thiol Anchor Alkyl Chains Hydroxyl Terminus

Step 1: Base Monolayer Step 2: Surface Activation Step 3: Bioreceptor Immobilization
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Caption: Functionalization workflow for immobilizing an antibody on a hydroxyl-terminated

SAM.

Drug Delivery and Nanoparticle Functionalization
Gold nanoparticles (AuNPs) are promising vehicles for targeted drug delivery. Functionalizing

AuNPs with 16-Mercapto-1-hexadecanol provides a stable, biocompatible coating. [11]
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Improved Stability: The SAM layer prevents the aggregation of AuNPs in biological media.

Attachment Point: The hydroxyl terminus can be used to attach therapeutic agents (drugs) or

targeting ligands (e.g., folic acid) that direct the nanoparticles to specific cells, such as

cancer cells. [11]This strategy enhances the efficacy of the drug while minimizing side effects

on healthy tissue.

Controlling Surface Properties and Nanolithography
Mixed SAMs: By co-adsorbing 16-Mercapto-1-hexadecanol with other thiols, such as those

with methyl (-CH₃) or carboxylic acid (-COOH) termini, researchers can precisely tune the

surface properties. [12][13]This allows for fine control over wettability

(hydrophilicity/hydrophobicity), surface charge, and protein adsorption resistance. [14]* Dip-

Pen Nanolithography (DPN): This molecule can be used as an "ink" in DPN, a technique

where an Atomic Force Microscope (AFM) tip is used to write patterns of molecules onto a

surface with nanoscale precision. [1]

Conclusion
16-Mercapto-1-hexadecanol is more than just a chemical; it is a fundamental building block

for engineering surfaces at the molecular level. Its dual functionality, combining a strong gold-

binding thiol with a versatile hydroxyl group, provides a simple yet powerful platform for a wide

range of applications. From creating ultra-sensitive biosensors to designing sophisticated drug

delivery nanoparticles, the principles and protocols outlined in this guide demonstrate its

enduring importance. As research pushes the boundaries of nanotechnology and personalized

medicine, the ability to construct well-defined, functional interfaces using molecules like 16-
Mercapto-1-hexadecanol will continue to be an indispensable skill for scientists and

engineers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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